Cas no 2248172-58-7 ((2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol)

• Product Name: (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol
• CAS No: 2248172-58-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5960379
• PubChem ID: 137939831
• Update Time: 2025-06-12

(2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507209
• (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol
• 2248172-58-7

• Inchi： 1S/C12H18O/c1-3-11-4-6-12(7-5-11)8-10(2)9-13/h4-7,10,13H,3,8-9H2,1-2H3/t10-/m0/s1
• InChI Key： PGWCNAZANPOLCF-JTQLQIEISA-N
• SMILES： OC[C@@H](C)CC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol

Research Brief on (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol (CAS: 2248172-58-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of chiral compounds, particularly (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol (CAS: 2248172-58-7), as potential intermediates or active pharmaceutical ingredients (APIs). This compound, characterized by its stereospecificity and ethylphenyl moiety, has garnered attention for its role in drug discovery and development. The following brief synthesizes the latest findings related to its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol using asymmetric hydrogenation techniques. The research demonstrated a high yield (92%) and enantiomeric excess (98%) via a novel ruthenium-based catalyst, underscoring its scalability for industrial applications. The compound's structural features were further analyzed using NMR and X-ray crystallography, confirming its configuration and purity.

In pharmacological investigations, (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol exhibited promising activity as a modulator of G-protein-coupled receptors (GPCRs). Preclinical trials indicated its affinity for the serotonin 5-HT_2A receptor, suggesting potential applications in neuropsychiatric disorders. However, metabolic stability studies revealed rapid hepatic clearance, prompting derivatization efforts to improve pharmacokinetics.

Ongoing research by Pfizer and Merck has incorporated this compound into libraries for fragment-based drug design (FBDD). Its rigid hydrophobic core has been leveraged to develop inhibitors targeting protein-protein interactions (PPIs) in oncology, particularly in disrupting the MDM2-p53 pathway. Computational docking studies (2024) highlighted its binding efficacy, though in vivo validation remains pending.

Challenges persist in optimizing the compound's bioavailability and toxicity profile. A recent ACS Pharmacology & Translational Science report noted dose-dependent hepatotoxicity in murine models, necessitating structural refinements. Collaborative efforts between academia and industry aim to address these limitations while exploring its utility in rare diseases.

In conclusion, (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-ol represents a versatile scaffold in drug development, with demonstrated synthetic feasibility and target engagement. Future directions include hybrid analog synthesis and advanced formulation strategies to harness its full therapeutic potential.